Cas no 1506874-17-4 (3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}propanoic acid)

• Product Name: 3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}propanoic acid
• CAS No: 1506874-17-4
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 6151843
• PubChem ID: 83637243
• Update Time: 2025-06-10

3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}propanoic acid
• 1506874-17-4
• EN300-6202068

• Inchi： 1S/C10H14N2O2/c13-10(14)5-4-8-7-11-9-3-1-2-6-12(8)9/h7H,1-6H2,(H,13,14)
• InChI Key： MRPITLJJFIAEEL-UHFFFAOYSA-N
• SMILES： OC(CCC1=CN=C2CCCCN21)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}propanoic acid

3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}propanoic Acid: A Promising Compound in Medicinal Chemistry

3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}propanoic acid (CAS No. 1506874-17-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazopyridine derivatives, which have been extensively studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}propanoic acid is characterized by a fused imidazole and pyridine ring system attached to a propionic acid moiety. This unique arrangement confers the molecule with a combination of aromatic and carboxylic acid functionalities, which are crucial for its biological activity. The imidazopyridine scaffold is known for its ability to interact with various biological targets, making it a valuable scaffold for drug discovery and development.

Recent studies have highlighted the potential of 3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}propanoic acid in modulating key signaling pathways involved in inflammation and cancer. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been shown to induce apoptosis in cancer cells through the activation of caspase-dependent pathways.

In the context of neurodegenerative diseases, 3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}propanoic acid has shown promising neuroprotective effects. Studies conducted on animal models of Alzheimer's disease have indicated that this compound can reduce oxidative stress and inhibit the aggregation of amyloid-beta peptides. These findings suggest that 3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}propanoic acid may have therapeutic potential in the treatment of neurodegenerative disorders.

The pharmacokinetic properties of 3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}propanoic acid have also been investigated to assess its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters. Furthermore, it has demonstrated low toxicity in both in vitro and in vivo models, making it a promising candidate for further clinical development.

In conclusion, 3-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}propanoic acid (CAS No. 1506874-17-4) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive target for drug discovery and development. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in the pharmaceutical industry.